Cas no 107259-49-4 (9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-)

9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- structure
107259-49-4 structure
Product Name:9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
CAS No:107259-49-4
MF:C17H17NO6
MW:331.319985151291
CID:166023
PubChem ID:5487955
Update Time:2025-04-19

9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- Chemical and Physical Properties

Names and Identifiers

    • 9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
    • 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9-one
    • atalafoline
    • 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9(10H)-one
    • N-Methyl-1,3-dihydroxy-2,5,6-trimethoxyacridine-9-one
    • DTXSID00147984
    • AKOS040763252
    • F92806
    • 107259-49-4
    • 9(10H)-Acridinone, 1,3-dihydroxy-2,5,6-trimethoxy-10-methyl-
    • Inchi: 1S/C17H17NO6/c1-18-9-7-10(19)16(23-3)15(21)12(9)14(20)8-5-6-11(22-2)17(24-4)13(8)18/h5-7,19,21H,1-4H3
    • InChI Key: SMZNQRJKSRSJJH-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC2C(C3C(=C(C(=CC=3N(C)C=21)O)OC)O)=O)OC

Computed Properties

  • Exact Mass: 331.10561
  • Monoisotopic Mass: 331.10558726g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 2.9
  • Topological Polar Surface Area: 88.5Ų

Experimental Properties

  • PSA: 88.46

9(10H)-Acridinone,1,3-dihydroxy-2,5,6-trimethoxy-10-methyl- Pricemore >>

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